2-Chloropropionic acid 2-Chloropropionic acid (S)-2-Chloropropionic acid is the building block for the synthesis of aryloxyphenoxypropionic acid herbicides. 2-Chloropropionic acid is the raw material for production of pesticides, dyestuffs and agro- and forest chemicals.
2-chloropropionic acid appears as a pale liquid with a slight odor. Sinks in and mixes with water. Only aluminum, stainless steel or steel covered with a protective lining or coating may contact the liquid or vapor.
Chloropropionic acid appears as a colorless to white colored crystalline solid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 598-78-7
VCID: VC21282636
InChI: InChI=1S/C3H5ClO2/c1-2(4)3(5)6/h2H,1H3,(H,5,6)
SMILES: CC(C(=O)O)Cl
Molecular Formula: C3H5ClO2
CH3CHClCOOH
C3H5ClO2
Molecular Weight: 108.52 g/mol

2-Chloropropionic acid

CAS No.: 598-78-7

Cat. No.: VC21282636

Molecular Formula: C3H5ClO2
CH3CHClCOOH
C3H5ClO2

Molecular Weight: 108.52 g/mol

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2-Chloropropionic acid - 598-78-7

Specification

Description (S)-2-Chloropropionic acid is the building block for the synthesis of aryloxyphenoxypropionic acid herbicides. 2-Chloropropionic acid is the raw material for production of pesticides, dyestuffs and agro- and forest chemicals.
2-chloropropionic acid appears as a pale liquid with a slight odor. Sinks in and mixes with water. Only aluminum, stainless steel or steel covered with a protective lining or coating may contact the liquid or vapor.
Chloropropionic acid appears as a colorless to white colored crystalline solid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
CAS No. 598-78-7
Molecular Formula C3H5ClO2
CH3CHClCOOH
C3H5ClO2
Molecular Weight 108.52 g/mol
IUPAC Name 2-chloropropanoic acid
Standard InChI InChI=1S/C3H5ClO2/c1-2(4)3(5)6/h2H,1H3,(H,5,6)
Standard InChI Key GAWAYYRQGQZKCR-UHFFFAOYSA-N
SMILES CC(C(=O)O)Cl
Canonical SMILES CC(C(=O)O)Cl
Boiling Point 366 °F at 760 mm Hg (USCG, 1999)
185.0 °C
186 °C
Colorform CRYSTALS
Flash Point 225 °F (USCG, 1999)
225 °F (107 °C) (CLOSED CUP)
106 °C c.c.
Melting Point -12.1 °C
-12 °C

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